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Compound of Interest

Compound Name: 2,6-Difluorophenylacetic acid

Cat. No.: B1295063

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for the proper disposal of 2,6-Difluorophenylacetic acid, ensuring
operational safety and regulatory compliance.

Key Physical and Chemical Properties

A thorough understanding of the properties of 2,6-Difluorophenylacetic acid is the first step in
ensuring its safe handling and disposal. The following table summarizes its key quantitative

data.

Property Value Reference
CAS Number 85068-28-6 [1]
Molecular Formula F2CsHsCH2CO2H [1]
Molecular Weight 172.13 g/mol [1]

Melting Point 100-102 °C [1112]
Boiling Point ~219 °C (estimate) [2]

pKa 3.73 £ 0.10 (Predicted) [2]
Appearance White to Almost white powder 2]

to crystal

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1295063?utm_src=pdf-interest
https://www.benchchem.com/product/b1295063?utm_src=pdf-body
https://www.benchchem.com/product/b1295063?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/264482
https://www.sigmaaldrich.com/US/en/product/aldrich/264482
https://www.sigmaaldrich.com/US/en/product/aldrich/264482
https://www.sigmaaldrich.com/US/en/product/aldrich/264482
https://m.chemicalbook.com/ProductChemicalPropertiesCB9493269_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9493269_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9493269_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9493269_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Health Hazard Information

2,6-Difluorophenylacetic acid is classified as a hazardous substance. It is crucial to be aware
of its potential health effects to implement appropriate safety measures.

o Skin Corrosion/Irritation: Causes skin irritation.[3]
e Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3]
e Specific target organ toxicity (single exposure): May cause respiratory irritation.[3]

For detailed first-aid measures, always refer to the substance's Safety Data Sheet (SDS). In
case of exposure, seek immediate medical attention.[3]

Procedural Steps for Proper Disposal

The disposal of 2,6-Difluorophenylacetic acid must be conducted in a manner that ensures
the safety of personnel and the protection of the environment. The following workflow outlines

the necessary steps for its proper disposal.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1295063?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296630050&productDescription=2+6-DIFLUOROPHENYLACETIC+ACID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296630050&productDescription=2+6-DIFLUOROPHENYLACETIC+ACID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296630050&productDescription=2+6-DIFLUOROPHENYLACETIC+ACID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296630050&productDescription=2+6-DIFLUOROPHENYLACETIC+ACID&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1295063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Start: Identify Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Disposal Phase

Store Container in a Cool, Dry,
Well-Ventilated Area

Consult Local, Regional &
National Waste Regulations

Arrange for Pickup by an
Approved Waste Disposal Plant

Complete all Necessary
Waste Manifest Documentation

inalization

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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